Cas no 2580188-29-8 (2-{(tert-butoxy)carbonylamino}-5-(propan-2-yl)thiophene-3-carboxylic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-5-(propan-2-yl)thiophene-3-carboxylic acid
• CAS No: 2580188-29-8
• MF: C₁₃H₁₉NO₄S
• MW: 285.359262704849
• CID: 5658162
• PubChem ID: 165888719
• Update Time: 2025-06-08

2-{(tert-butoxy)carbonylamino}-5-(propan-2-yl)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580188-29-8
• 2-{[(tert-butoxy)carbonyl]amino}-5-(propan-2-yl)thiophene-3-carboxylic acid
• EN300-27723936
• 2-{(tert-butoxy)carbonylamino}-5-(propan-2-yl)thiophene-3-carboxylic acid

• Inchi： 1S/C13H19NO4S/c1-7(2)9-6-8(11(15)16)10(19-9)14-12(17)18-13(3,4)5/h6-7H,1-5H3,(H,14,17)(H,15,16)
• InChI Key： RYJMPLIBNMUENA-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C=C1C(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 285.10347926g/mol
• Monoisotopic Mass: 285.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 104Ų

Additional information on 2-{(tert-butoxy)carbonylamino}-5-(propan-2-yl)thiophene-3-carboxylic acid

Research Briefing on 2-{(tert-butoxy)carbonylamino}-5-(propan-2-yl)thiophene-3-carboxylic acid (CAS: 2580188-29-8)

The compound 2-{(tert-butoxy)carbonylamino}-5-(propan-2-yl)thiophene-3-carboxylic acid (CAS: 2580188-29-8) has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of this thiophene-based carboxylic acid derivative as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the isopropyl substituent, make it a versatile building block for the development of small-molecule inhibitors and modulators of various biological targets. The compound's chemical stability and reactivity have been extensively characterized, paving the way for its use in diverse synthetic pathways.

In terms of biological activity, preliminary investigations suggest that derivatives of 2-{(tert-butoxy)carbonylamino}-5-(propan-2-yl)thiophene-3-carboxylic acid exhibit promising interactions with enzymes involved in inflammatory pathways. Specifically, recent in vitro studies have demonstrated its potential as a scaffold for designing inhibitors of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), two key enzymes in the arachidonic acid cascade. These findings open new avenues for the development of anti-inflammatory agents with improved selectivity profiles.

The compound's pharmacokinetic properties have also been the subject of recent research. Studies utilizing advanced analytical techniques such as LC-MS/MS have provided valuable insights into its metabolic stability and plasma protein binding characteristics. These investigations are crucial for understanding the compound's drug-like properties and for guiding further structural optimization efforts in medicinal chemistry programs.

From a synthetic chemistry perspective, novel methodologies for the efficient preparation of 2-{(tert-butoxy)carbonylamino}-5-(propan-2-yl)thiophene-3-carboxylic acid have been reported. Recent publications describe improved catalytic systems for the key steps in its synthesis, offering higher yields and better stereocontrol. These advancements are particularly important for scaling up production while maintaining the compound's high purity, which is essential for pharmaceutical applications.

Looking forward, the compound's potential extends beyond its current applications. Computational modeling studies predict that structural modifications of this scaffold could yield compounds with activity against other therapeutic targets, including protein kinases and G protein-coupled receptors. These predictions are currently being validated through ongoing research programs in several academic and industrial laboratories.

In conclusion, 2-{(tert-butoxy)carbonylamino}-5-(propan-2-yl)thiophene-3-carboxylic acid represents a promising chemical entity with multiple applications in drug discovery. Its versatility as a synthetic intermediate, combined with its inherent biological activity, makes it a valuable tool for medicinal chemists. Continued research into this compound and its derivatives is expected to yield significant advancements in the development of novel therapeutic agents.